Cas no 1396814-54-2 (N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide
• CAS No: 1396814-54-2
• MF: C₁₈H₁₈N₂OS₃
• MW: 374.543320178986
• CID: 5962493
• PubChem ID: 71795373
• Update Time: 2025-08-05

N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide
• AKOS024546192
• 1396814-54-2
• N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide
• N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]-3-phenylsulfanylpropanamide
• F6261-0584
• VU0542214-1
• N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)-3-(phenylthio)propanamide

• Inchi： 1S/C18H18N2OS3/c1-13-16(24-18(20-13)15-8-5-10-23-15)12-19-17(21)9-11-22-14-6-3-2-4-7-14/h2-8,10H,9,11-12H2,1H3,(H,19,21)
• InChI Key： YRMKWWHAAJTYPX-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=NC(C)=C1CNC(CCSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 374.05812672g/mol
• Monoisotopic Mass: 374.05812672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide

Comprehensive Guide to N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide (CAS No. 1396814-54-2)

N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide (CAS No. 1396814-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features combining a thiophene ring, a thiazole moiety, and a phenylsulfanyl group, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to interact with various biological targets.

The molecular structure of N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide includes a thiazole core, which is known for its presence in many FDA-approved drugs. The incorporation of a thiophene ring enhances its electronic properties, making it valuable for applications in organic electronics and optoelectronics. Additionally, the phenylsulfanyl group contributes to its lipophilicity, which is crucial for pharmacokinetic properties in drug development.

One of the most searched questions about this compound is: "What are the potential applications of N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide in drug discovery?" Recent studies suggest that this compound could serve as a precursor for designing inhibitors targeting specific enzymes or receptors. Its structural versatility allows for modifications that can optimize binding affinity and selectivity, making it a promising candidate for treating various diseases.

Another hot topic in the scientific community is the use of thiazole-containing compounds in cancer research. Given the rising global interest in oncology, N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide is being explored for its potential anti-proliferative effects. Preliminary data indicate that derivatives of this compound may interfere with cancer cell signaling pathways, though further studies are needed to validate these findings.

From a synthetic chemistry perspective, the compound’s CAS No. 1396814-54-2 is often referenced in patents and research papers focusing on heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including condensation and functional group transformations, which are of interest to organic chemists. The compound’s stability under various conditions also makes it a suitable candidate for scale-up production in industrial settings.

In the field of material science, N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide is being investigated for its potential use in organic semiconductors. The thiophene and thiazole rings contribute to its electron-rich nature, which is essential for charge transport in electronic devices. This aligns with the growing demand for sustainable and high-performance materials in the tech industry.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling and storage are recommended to ensure its integrity and prevent degradation. Researchers often search for "safe handling protocols for N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide", emphasizing the importance of lab safety in chemical research.

The market demand for N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide is expected to grow, particularly in the pharmaceutical and electronics sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its versatility and potential for innovation make it a valuable asset in modern chemistry.

In summary, N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}-3-(phenylsulfanyl)propanamide (CAS No. 1396814-54-2) is a multifaceted compound with promising applications in drug discovery, material science, and beyond. Its unique structural features and functional groups make it a subject of ongoing research, aligning with current trends in heterocyclic chemistry and sustainable technology. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.